2-(2-chloro-5-nitrobenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• IUPAC Name: (2Z)-2-[(2-chloro-5-nitrophenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C16H8ClN3O3S/c17-11-6-5-10(20(22)23)7-9(11)8-14-15(21)19-13-4-2-1-3-12(13)18-16(19)24-14/h1-8H/b14-8-
• InChI Key: YQHCXVSFBLEZHJ-ZSOIEALJSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2C(=O)C(=CC4=C(C=CC(=C4)[N+](=O)[O-])Cl)S3
• Isomeric SMILES: C1=CC=C2C(=C1)N=C3N2C(=O)/C(=C/C4=C(C=CC(=C4)[N+](=O)[O-])Cl)/S3
• Molecular Formula: C16H8ClN3O3S
• Molecular Weight: 357.8 g/mol

Description

The compound “2-(2-chloro-5-nitrobenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one” is a complex organic molecule that contains several functional groups, including a benzylidene group, a thiazole ring, a benzimidazole ring, and a nitro group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple aromatic rings (benzylidene, thiazole, and benzimidazole) would contribute to the compound’s stability and potentially its reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the specific conditions and reagents used. The nitro group could potentially be reduced to an amine, and the benzylidene group might participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of a nitro group might make the compound more reactive, while the aromatic rings could contribute to its stability.

Mechanism of Action

Without specific context (such as a biological target or a desired chemical transformation), it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

As with any chemical compound, handling “2-(2-chloro-5-nitrobenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its reactivity and other properties.

Future Directions

The potential applications and future directions for research on this compound would depend on its properties and reactivity. It could potentially be of interest in fields such as medicinal chemistry, if it shows biological activity, or materials science, if it has interesting physical properties.